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Compound of Interest

Compound Name: 1-(4-Pyridyl)piperazine

Cat. No.: B087328

An In-depth Technical Guide to 1-(4-Pyridyl)piperazine (CAS 1008-91-9)

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

1-(4-Pyridyl)piperazine, identified by CAS number 1008-91-9, is a heterocyclic organic
compound featuring a pyridine ring linked to a piperazine moiety.[1] It serves as a crucial
building block and versatile intermediate in the synthesis of a wide array of complex molecules.
[2][3] Its structural properties make it a molecule of significant interest in medicinal chemistry
and materials science. This document provides a comprehensive technical overview of its
chemical properties, synthesis, analytical methods, applications, and safety protocols, intended
for professionals in research and development. In the pharmaceutical sector, it is a key
component in the development of therapeutic agents, particularly those targeting neurological
disorders such as anxiety and depression.[4][5] The compound has also been investigated for
potential antimicrobial and anticancer properties.[3]

Chemical and Physical Properties

1-(4-Pyridyl)piperazine is typically a white to off-white or light yellow crystalline powder.[1][3]
[4] It is known to be sensitive to air, necessitating storage under an inert atmosphere to
maintain its stability.[3][6][7] Key physical and chemical data are summarized below.

Table 1: Chemical Identifiers and Properties
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Property Value Reference(s)
CAS Number 1008-91-9 [2][31[4]
Molecular Formula CoHi3Ns3 [21[31[4]
Molecular Weight 163.22 g/mol [2][4]
IUPAC Name 1-(pyridin-4-yl)piperazine [8]
4-Piperazinopyridine, 1-(4-
Synonyms PyriZinyI)pipSinne ( 13114
Appearance White to off-white crystalline (1]
powder
| Purity (Assay) | 297.0% (GC) |[9] |
Table 2: Physicochemical Data
Property Value Reference(s)
Melting Point 137-141 °C [2][10]
Boiling Point 195-200 °C @ 0.3 mmHg [2][7][10]
Density (Predicted) 1.081 + 0.06 g/cm?3 [2][71[10]
pKa (Predicted) 10.73+£0.10 [31[7]
Solubility Soluble in water and methanol [2][3]6]

| Sensitivity | Air Sensitive |[3][6][7] |

Synthesis and Manufacturing

The synthesis of 1-(4-Pyridyl)piperazine is a critical process for its application as a chemical

intermediate. Various synthetic routes have been established, commonly involving the coupling

of a pyridine derivative with piperazine.

General Synthesis Workflow
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A common synthetic strategy is the nucleophilic aromatic substitution or a metal-catalyzed
cross-coupling reaction between a 4-halopyridine (e.g., 4-bromopyridine or 4-chloropyridine)
and piperazine.

Catalyst (e.g., Pd)
Base (e.g., NaOtBu)
Solvent (e.g., Toluene;

Starting Materials
(4-Halopyridine, Piperazine)

Reaction Vessel Purification

RS LLIENS O Analysis

1-(4-Pyridyl)piperazine

Click to download full resolution via product page

Caption: General workflow for the synthesis of 1-(4-Pyridyl)piperazine.

Example Experimental Protocol: Buchwald-Hartwig
Amination

This protocol is a representative example of a palladium-catalyzed synthesis.

» Reaction Setup: To an oven-dried reaction vessel under an inert atmosphere (e.g., Argon),
add 4-bromopyridine hydrochloride, piperazine (typically in excess), a palladium catalyst
(e.g., Pdz(dba)s), a phosphine ligand (e.g., BINAP), and a base (e.g., sodium tert-butoxide).

[2]

e Solvent Addition: Add an anhydrous solvent, such as toluene or dimethyl sulfoxide (DMSO).

[2]

o Reaction Conditions: Heat the mixture with stirring. The reaction temperature and time are
optimized based on the specific catalyst and reactants but typically range from 80-120 °C for
several hours.

o Work-up: After the reaction is complete (monitored by TLC or GC), cool the mixture to room
temperature. Dilute with a suitable solvent like ethyl acetate and wash with water and brine
to remove inorganic salts and unreacted piperazine.

 Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure. The crude product is then purified, typically by column
chromatography on silica gel or by recrystallization, to yield pure 1-(4-Pyridyl)piperazine.
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Applications in Research and Development

The unique structure of 1-(4-Pyridyl)piperazine, combining a basic piperazine ring with an
aromatic pyridine system, makes it a valuable scaffold in drug discovery and materials science.

o Pharmaceutical Intermediate: It is a fundamental building block for a variety of active
pharmaceutical ingredients (APIs).[3][4] Its derivatives are prominent in neuroscience, with
applications in developing anti-anxiety, antidepressant, and antipsychotic medications.[4][11]

» Neuroscience Research: The compound and its analogs are used as ligands to probe
neurotransmitter systems, helping to elucidate the mechanisms of mood disorders and other
neurological conditions.[4]

» Bioactive Molecule Synthesis: It serves as a starting material for synthesizing molecules with
diverse biological activities, including potential anticancer, antibacterial (e.g., Nocathiacin |
analogs), and urease inhibitory properties.[3][9][12]

o Agrochemicals: In the agrochemical industry, it is used to formulate more effective pesticides
and herbicides.[4][5]
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Caption: Role of 1-(4-Pyridyl)piperazine as a scaffold in drug discovery.

Analytical and Quality Control Methods

Ensuring the purity and identity of 1-(4-Pyridyl)piperazine is paramount for its use in research
and manufacturing. A combination of chromatographic and spectroscopic techniques is
employed for comprehensive analysis.

Table 3: Common Analytical Techniques
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Technique Purpose

Gas Chromatography (GC) Purity assessment and quantification.[9]
High-Performance Liquid Chromatography Purity determination, separation of impurities.
(HPLC) [13][14]

Nuclear Magnetic Resonance (NMR) Structural elucidation and confirmation (*H, 13C
Spectroscopy NMR).[8][15]

Infrared (IR) Spectroscopy Identification of functional groups.[8][15]

| Mass Spectrometry (MS) | Molecular weight confirmation, often coupled with GC or LC.[16] |

Example Protocol: Purity Determination by GC

e Instrument: A gas chromatograph equipped with a Flame lonization Detector (FID).

e Column: A suitable capillary column, such as a DB-5 or equivalent (e.g., 30 m x 0.25 mm ID,
0.25 pum film thickness).

o Sample Preparation: Accurately weigh and dissolve the sample in a suitable solvent (e.qg.,
methanol) to a known concentration (e.g., 1 mg/mL).

e GC Conditions:

o

Injector Temperature: 250 °C

[¢]

Detector Temperature: 280 °C

[e]

Oven Program: Start at 100 °C, hold for 2 minutes, then ramp up to 250 °C at 10 °C/min,
and hold for 5 minutes.

o

Carrier Gas: Helium or Nitrogen at a constant flow rate.

e Analysis: Inject a small volume (e.g., 1 yL) of the sample solution. The purity is calculated
based on the area percent of the main peak relative to the total area of all peaks in the
chromatogram.
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Caption: Standard analytical workflow for quality control.

Safety, Handling, and Storage

Proper handling and storage are essential due to the hazardous nature of 1-(4-
Pyridyl)piperazine.

Table 4: Hazard and Safety Information
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Category Information Reference(s)
GHS Pictogram GHSO05 (Corrosion) [9]1[17]
Signal Word Danger [17][18][19]

H314: Causes severe skin
Hazard Statement [81[18][19]
burns and eye damage

P260, P280,
. P301+P330+P331,
Precautionary Statements [18][19]
P303+P361+P353,

P305+P351+P338, P405

| Storage Class Code | 8A - Combustible corrosive hazardous materials |[9][17] |

Handling and Personal Protective Equipment (PPE)

o Work in a well-ventilated area, preferably in a chemical fume hood, to avoid dust formation
and inhalation.[18][20]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves
(e.g., nitrile), safety goggles with side-shields or a face shield, and a lab coat.[18][19]

e Avoid contact with skin, eyes, and clothing.[20] Wash hands thoroughly after handling.[3]

Storage

» Store in a tightly closed container in a cool, dry, and dark place.[6][20]
 Recommended storage temperature is between 2-8 °C.[2][7][10]

e The compound is air-sensitive; store under an inert gas like argon or nitrogen to prevent
degradation.[2][6][7]

o Keep away from incompatible materials such as strong oxidizing agents.[6]

First-Aid Measures
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« If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician.[18][19]

 In Case of Skin Contact: Immediately remove all contaminated clothing. Rinse skin with
plenty of water for at least 15 minutes. Consult a physician.[18]

 In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing and immediately call a poison center or
doctor.[18][19]

« |If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Never give anything by
mouth to an unconscious person. Consult a physician.[18][19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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